2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid

• IUPAC Name: 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid
• InChI: InChI=1S/C16H19NO4/c1-11-3-7-14(21-2)12(9-11)4-8-15(18)17(10-16(19)20)13-5-6-13/h3-4,7-9,13H,5-6,10H2,1-2H3,(H,19,20)/b8-4+
• InChI Key: IKDGOZRTONZTJX-XBXARRHUSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C=CC(=O)N(CC(=O)O)C2CC2
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)/C=C/C(=O)N(CC(=O)O)C2CC2
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a selective inhibitor of Janus kinase 3 (JAK3), a protein tyrosine kinase that plays a critical role in the signaling pathways of immune cells.

Mechanism of Action

2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid selectively inhibits JAK3, which is involved in the signaling pathways of immune cells. By inhibiting JAK3, 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid blocks the production of cytokines and other immune system molecules that are involved in the inflammatory response. This leads to a reduction in inflammation, which is the underlying cause of many autoimmune diseases.
Biochemical and Physiological Effects:
2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid has been shown to have significant effects on the immune system. It reduces the production of cytokines, such as interleukin-2, interferon-gamma, and tumor necrosis factor-alpha, which are involved in the inflammatory response. This leads to a reduction in inflammation and a decrease in the activity of immune cells, such as T cells and B cells. 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid has also been shown to reduce the number of circulating lymphocytes, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid has several advantages for lab experiments. It is a selective inhibitor of JAK3, which makes it a useful tool for studying the signaling pathways of immune cells. It has also been shown to have low toxicity and good pharmacokinetic properties, which make it a suitable candidate for preclinical and clinical studies. However, 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid has some limitations for lab experiments. It is a synthetic compound that requires expertise in organic chemistry for synthesis. It is also relatively expensive and may not be readily available in some laboratories.

Future Directions

2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid has shown promising results in preclinical and clinical studies, and it is currently being evaluated in phase III clinical trials for rheumatoid arthritis. However, there are several future directions for research on 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid. One direction is to study its potential use in other autoimmune diseases, such as psoriasis and inflammatory bowel disease. Another direction is to study its potential use in preventing organ transplant rejection. Additionally, further research is needed to understand the long-term effects of 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid on the immune system and to identify any potential side effects.

Synthesis Methods

2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method is complex and requires expertise in organic chemistry. The first step involves the reaction of 2-cyclopropylacetic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with (E)-3-(2-methoxy-5-methylphenyl)prop-2-enoylamine to form the amide intermediate. Finally, the intermediate is reacted with glycine to form the desired product, 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid.

Scientific Research Applications

2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid has been extensively studied for its potential therapeutic applications in various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has also been studied for its potential use in preventing organ transplant rejection. 2-[cyclopropyl-[(E)-3-(2-methoxy-5-methylphenyl)prop-2-enoyl]amino]acetic acid has shown promising results in preclinical and clinical studies, and it is currently being evaluated in phase III clinical trials for rheumatoid arthritis.